2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H16BrNO2/c1-11-5-3-4-6-14(11)18-16(19)10-20-15-8-7-13(17)9-12(15)2/h3-9H,10H2,1-2H3,(H,18,19)
• InChI Key: LLDGOXCYXJVWJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)COC2=C(C=C(C=C2)Br)C
• Molecular Formula: C16H16BrNO2
• Molecular Weight: 334.21 g/mol

Description

2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is commonly referred to as BMA-168 or LSN-3213128. This compound belongs to the class of amides and is synthesized through a multi-step process.

Mechanism of Action

BMA-168 is believed to exert its therapeutic effects through the inhibition of the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory mediators. By inhibiting COX-2 activity, BMA-168 reduces the production of pro-inflammatory mediators, leading to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
BMA-168 has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been shown to improve cognitive function in animal models of Alzheimer's disease. In addition, BMA-168 has been found to be well-tolerated in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of BMA-168 is its potential as a therapeutic agent for the treatment of pain and inflammation. Another advantage is its potential as a therapeutic agent for the treatment of neurodegenerative diseases. However, one limitation of BMA-168 is its limited availability, which may restrict its use in research.

Future Directions

Future research on BMA-168 could focus on its potential as a therapeutic agent for the treatment of pain and inflammation in humans. It could also focus on its potential as a therapeutic agent for the treatment of neurodegenerative diseases in humans. Further studies could also investigate the safety and tolerability of BMA-168 in humans. Additionally, future research could explore the potential of BMA-168 as a lead compound for the development of new drugs with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of BMA-168 involves the reaction of 4-bromo-2-methylphenol with 2-methylphenylacetic acid in the presence of a dehydrating agent. The resulting intermediate is then treated with thionyl chloride to form 2-(4-bromo-2-methylphenoxy)-N-(2-methylphenyl)acetamide. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

BMA-168 has been studied for its potential therapeutic applications in various fields of research. It has been found to possess anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.